![molecular formula C9H16O2 B2822314 (1-Methyl-2-oxabicyclo[2.2.2]octan-4-yl)methanol CAS No. 2137099-53-5](/img/structure/B2822314.png)
(1-Methyl-2-oxabicyclo[2.2.2]octan-4-yl)methanol
Overview
Description
“(1-Methyl-2-oxabicyclo[2.2.2]octan-4-yl)methanol” is a chemical compound with the molecular weight of 191.7 . It is also known as "{1-methyl-2-oxabicyclo [2.2.2]octan-4-yl}methanamine hydrochloride" . The compound is stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for “(1-Methyl-2-oxabicyclo[2.2.2]octan-4-yl)methanol” is1S/C9H17NO.ClH/c1-8-2-4-9(6-10,5-3-8)7-11-8;/h2-7,10H2,1H3;1H . This code represents the molecular structure of the compound.
Scientific Research Applications
Synthesis of Tropane Alkaloids
The compound is used in the enantioselective construction of the 8-azabicyclo [3.2.1]octane scaffold, which is the central core of the family of tropane alkaloids . These alkaloids display a wide array of interesting biological activities .
Ring-Opening Polymerization
The compound is used in the ring-opening polymerization of 2-Oxabicyclo [2.2.2]octan-3-one . The stereochemistry of the alicyclic structures has a great effect on the polymer properties, which can be regulated by varying the polymerization conditions .
Influence on Thermal Properties of Polyesters
The compound is used to study the influence of stereochemistry on the thermal properties of polyesters . The stereoregular P [2.2.2]VLs, both cis and trans, exhibited higher crystallinity and melting temperatures ™ than those of the stereoirregular isomers .
Drug Synthesis
The compound is incorporated into the structure of Imatinib and Vorinostat (SAHA) drugs instead of the phenyl ring . This is done through the iodocyclization of cyclohexane-containing alkenyl alcohols with molecular iodine in acetonitrile .
Synthesis of 7-Oxabicyclo [2.2.1]heptane and Derivatives
The compound is used in the synthesis of 7-Oxabicyclo [2.2.1]heptane and its derivatives . The studies suggested that both the 7-oxa ethereal bridge and the endo-dicarboxylic anhydride unit are necessary for a good inhibition of protein phosphatases .
Biodegradable Synthetic Polymers
The compound is used in the synthesis of biodegradable synthetic polymers . These polymers have cyclic structures in the main chain, which typically possess superior mechanical and thermal properties together with chemical recyclability .
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H315, H319, and H335, which indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary statements include recommendations for handling and storage, first aid measures, and disposal .
properties
IUPAC Name |
(1-methyl-2-oxabicyclo[2.2.2]octan-4-yl)methanol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16O2/c1-8-2-4-9(6-10,5-3-8)7-11-8/h10H,2-7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OWDJNIXSANHEDW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12CCC(CC1)(CO2)CO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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